Cas no 300557-74-8 (2-chloro-1-2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylethan-1-one)

• Product Name: 2-chloro-1-2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylethan-1-one
• CAS No: 300557-74-8
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• MDL: MFCD01184046
• CID: 293156
• PubChem ID: 2794753
• Update Time: 2025-10-28

2-chloro-1-2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]-
• 2-Chloro-1-(2,5-dimethyl-1-(p-tolyl)-1H-pyrrol-3-yl)ethan-1-one
• 2-chloro-1-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]ethanone
• 1-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-2-chloroethan-1-one
• 2-Chloro-1-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]-1-ethanone
• F0307-0880
• 2-chloro-1-2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylethan-1-one
• SR-01000037205-1
• 2-chloro-1-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]ethan-1-one
• AKOS000266865
• SB63625
• SR-01000037205
• FT-0747792
• 2-chloro-1-(2,5-dimethyl-1-p-tolyl-1H-pyrrol-3-yl)ethanone
• DTXSID90383379
• 2-chloro-1-(2,5-dimethyl-1-(p-tolyl)-1H-pyrrol-3-yl)ethanone
• Z56865143
• EN300-04769
• MFCD01184046
• 300557-74-8
• DB-068200
• 2-chloro-1-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]ethanone
• STL301571

• MDL： MFCD01184046
• Inchi： 1S/C15H16ClNO/c1-10-4-6-13(7-5-10)17-11(2)8-14(12(17)3)15(18)9-16/h4-8H,9H2,1-3H3
• InChI Key： BAEXXXPZKCRCQD-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2C=CC(C)=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 261.09200
• Monoisotopic Mass: 261.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Melting Point: 81 °C
• PSA: 22.00000
• LogP: 3.82400

Additional information on 2-chloro-1-2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylethan-1-one

2-Chloro-1-(2,5-Dimethyl-1-(4-Methylphenyl)-1H-Pyrrol-3-Yl)Ethanone: A Comprehensive Overview

2-Chloro-1-(2,5-Dimethyl-1-(4-Methylphenyl)-1H-Pyrrol-3-Yl)Ethanone, also known by its CAS number 300557-74-8, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and environmental chemistry. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials.

The molecular structure of this compound is characterized by a pyrrole ring substituted with a methyl group at the 4-position of the phenyl ring. The presence of a chloro group at the 2-position of the ethanone moiety introduces unique electronic and steric properties. This combination makes the compound highly versatile and amenable to various chemical modifications. Researchers have exploited these properties to design bioactive molecules with potential applications in oncology and neurodegenerative diseases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methodologies. For instance, a study published in Green Chemistry demonstrated a catalytic asymmetric synthesis approach that significantly reduces waste and enhances yield. Such innovations underscore the growing emphasis on sustainable practices in chemical synthesis.

The physical and chemical properties of 2-Chloro-1-(2,5-Dimethyl-1-(4-Methylphenyl)-1H-Pyrrol-3-Yl)Ethanone have been extensively studied. Its melting point, boiling point, and solubility characteristics make it suitable for use in diverse chemical reactions. Additionally, its spectral data (UV-Vis, IR, NMR) have been reported in several scientific journals, providing valuable insights into its electronic structure and reactivity.

In terms of applications, this compound has shown promise in the field of drug delivery systems. A recent study published in Biomaterials Science explored its use as a carrier for targeted drug delivery, leveraging its ability to form stable complexes with therapeutic agents. This research highlights the potential of this compound in advancing personalized medicine.

Moreover, the compound has been investigated for its role in polymer chemistry. Researchers have successfully incorporated it into polymeric materials to enhance mechanical strength and thermal stability. These findings suggest that it could be a valuable component in the development of high-performance polymers for industrial applications.

The environmental impact of CAS No: 300557-74-8 has also been a topic of interest. Studies have examined its biodegradation pathways under various conditions, providing critical data for assessing its environmental safety. These studies are essential for ensuring that the compound can be used responsibly without posing risks to ecosystems.

In conclusion, 2-Chloro-1-(2,5-Dimethyl-1-(4-Methylphenyl)-1H-Pyrrol-3-Yl)Ethanone is a multifaceted compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities, this compound is poised to make significant contributions to scientific innovation.